Cas no 680211-90-9 (diethyl 2-(4-chloro-2-fluoro-phenyl)propanedioate)

• Product Name: diethyl 2-(4-chloro-2-fluoro-phenyl)propanedioate
• CAS No: 680211-90-9
• MF: C₁₃H₁₄ClFO₄
• MW: 288.699266910553
• MDL: MFCD01570544
• CID: 2951287
• PubChem ID: 2780682
• Update Time: 2025-09-27

diethyl 2-(4-chloro-2-fluoro-phenyl)propanedioate Chemical and Physical Properties

Names and Identifiers

• 2-(4-氯-2-氟苯基)丙二酸二乙酯
• Diethyl 2-(4-chloro-2-fluorophenyl)malonate
• diethyl 2-(4-chloro-2-fluorophenyl)propanedioate
• Diethyl 2-(4-chloro-2-fluoro-phenyl)propanedioate
• Diethyl (4-Chloro-2-fluorophenyl)malonate
• Propanedioic acid, (4-chloro-2-fluorophenyl)-, diethyl ester
• 1,3-diethyl 2-(4-chloro-2-fluorophenyl)propanedioate
• BBL101732
• STL555529
• Diethyl2-(4-chloro-2-fluorophenyl)malonate
• diethyl (4-chloro-2-fluorophenyl)propanedioate
• P207
• AKOS008901115
• CS-0151888
• P20783
• MFCD01570544
• PS-7175
• 680211-90-9
• SY323017
• C13H14ClFO4
• SCHEMBL25117945
• diethyl 2-(4-chloro-2-fluoro-phenyl)propanedioate

• MDL： MFCD01570544
• Inchi： 1S/C13H14ClFO4/c1-3-18-12(16)11(13(17)19-4-2)9-6-5-8(14)7-10(9)15/h5-7,11H,3-4H2,1-2H3
• InChI Key： GIIOUPXFNIJXSY-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)F)C(C(=O)OCC)C(=O)OCC

Computed Properties

• Exact Mass: 288.0564648g/mol
• Monoisotopic Mass: 288.0564648g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 7
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 52.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes